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For researchers and scientists in the fast-paced world of drug development, the safe and

efficient handling of materials is paramount. This guide provides essential, immediate safety

and logistical information for working with 18F-Fluorodeoxyglucose (FDG), a common positron-

emitting radiotracer. Adherence to these protocols will ensure the safety of laboratory personnel

and the integrity of your research.

Core Safety Principles: The ALARA Concept
All work with radioactive materials must adhere to the As Low As Reasonably Achievable

(ALARA) principle. This means minimizing radiation doses to personnel through the application

of three key factors:

Time: Minimize the duration of exposure to radioactive sources.

Distance: Maximize the distance from radioactive sources. The intensity of radiation

decreases with the square of thedistance.

Shielding: Use appropriate shielding materials to absorb radiation.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling FDG:

Lab Coat: A standard laboratory coat must be worn to prevent contamination of personal

clothing.
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Disposable Gloves: Wear two pairs of disposable nitrile gloves to protect against skin

contamination. Change gloves frequently, especially if contamination is suspected.

Safety Goggles: Safety goggles with side shields are required to protect the eyes from

splashes.

Dosimetry Badges: All personnel handling FDG must wear whole-body and ring dosimeters

to monitor their radiation exposure.[1][2]

Quantitative Data for Safe Handling
The following table summarizes key quantitative data for working with 18F-FDG.
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Parameter Value Notes

Half-Life 109.7 minutes[3][4]

The short half-life means

radioactivity decays relatively

quickly.

Primary Emissions

Positron (β+) at 0.635 MeV

(max), Annihilation photons

(gamma) at 0.511 MeV[1]

The high-energy gamma

photons are the primary source

of external radiation exposure.

Specific Gamma-Ray Constant 5.65 R-cm/mCi-hr[1]

This value is used to calculate

the exposure rate at a given

distance from a source.

Half-Value Layer (HVL) in Lead 4.1 mm[4]

The thickness of lead required

to reduce the radiation

intensity by 50%.

Tenth-Value Layer (TVL) in

Lead
17 mm[3]

The thickness of lead required

to reduce the radiation

intensity by 90%.

Annual Occupational Dose

Limits

Whole Body 50 mSv (5 rem)[5]

International Commission on

Radiological Protection (ICRP)

recommendation.

Lens of the Eye 150 mSv (15 rem) ICRP recommendation.

Skin/Extremities 500 mSv (50 rem) ICRP recommendation.

Operational Plan for Handling FDG in a Research
Laboratory
This step-by-step protocol outlines the safe handling of FDG for a typical in vitro or ex vivo

research experiment.

1. Preparation and Pre-Work Survey:
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Designate a specific work area for handling FDG. This area should be clearly marked with
"Caution: Radioactive Material" signs.
Cover the work surface with absorbent, plastic-backed paper.
Perform a background radiation survey of the work area with a calibrated survey meter (e.g.,
a Geiger-Müller counter).
Assemble all necessary materials: PPE, lead shielding (bricks, L-block), tongs for remote
handling, and designated radioactive waste containers.

2. Receipt and Storage of FDG:

Upon receipt, visually inspect the shipping container for any signs of damage.
Perform a wipe test on the exterior of the container.
Transfer the vial of FDG immediately to a lead-shielded container ("pig") within a designated
storage area.

3. Aliquoting and Experimental Use:

Place the FDG vial in a lead L-block shield on the prepared work surface.
Use tongs to handle the vial to maximize distance.
Withdraw the required amount of FDG using a syringe fitted with a shield.
Perform all experimental manipulations (e.g., adding FDG to cell cultures) behind the L-block
shield.
Work efficiently to minimize the time spent handling the unshielded source.

4. Post-Experiment Survey and Decontamination:

After the experiment is complete, survey your hands, clothing, and the work area for any
contamination.
If contamination is found on your skin, wash the affected area thoroughly with lukewarm
water and soap. Do not abrade the skin.
For contaminated surfaces, use a suitable decontamination solution and absorbent
materials, working from the outside of the spill inward.

Disposal Plan for FDG Waste
Proper disposal of radioactive waste is critical to maintaining a safe laboratory environment.

Segregation of Waste:
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Solid Waste: Pipette tips, tubes, and other contaminated solid materials should be placed

in a designated, shielded container lined with a plastic bag and labeled "Caution:

Radioactive Material."

Liquid Waste: Aqueous radioactive waste should be collected in a clearly labeled,

shatterproof container.

Sharps Waste: Contaminated needles and syringes should be placed in a designated

radioactive sharps container.

Decay-in-Storage:

Due to its short half-life, the primary method for FDG waste disposal is decay-in-storage.

Store the segregated waste in a designated, shielded, and secure area for at least 10 half-

lives (approximately 18.3 hours). After this period, the radioactivity will have decayed to

negligible levels.

Before disposal as regular waste, the decayed waste must be surveyed with a radiation

meter to ensure it is at background levels. The radioactive labels must be defaced or

removed.

Sewer Disposal (for liquid waste):

Some institutions may permit the disposal of small quantities of aqueous radioactive waste

via designated sinks. A common limit is up to 1000 µCi (37 MBq) per day per lab.[1]

Always consult and adhere to your institution's specific radiation safety guidelines for

sewer disposal.

Emergency Spill Procedures
In the event of a spill, follow these steps:

Notify: Alert others in the immediate area of the spill.

Contain: Cover the spill with absorbent paper to prevent its spread.

Isolate: Cordon off the area to prevent entry.
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Decontaminate Personnel: If you are contaminated, remove contaminated clothing and wash

your skin as described above.

Report: Inform your institution's Radiation Safety Officer immediately.

Clean-up: Under the guidance of the Radiation Safety Officer, decontaminate the spill area.

Visualizing the FDG Handling Workflow
The following diagram illustrates the key steps and decision points in the safe handling of FDG

in a research laboratory setting.
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FDG Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b043579?utm_src=pdf-custom-synthesis
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2016/11/F-18.pdf
https://case.edu/ehs/sites/default/files/2024-06/F18.pdf
https://ionactive.co.uk/resource-hub/guidance/f-18-fluorine-18-radiation-safety-data
https://www.accessdata.fda.gov/drugsatfda_docs/label/2005/021870lbl.pdf
https://www.ncbi.nlm.nih.gov/books/NBK557653/
https://www.benchchem.com/product/b043579#personal-protective-equipment-for-handling-fdgal
https://www.benchchem.com/product/b043579#personal-protective-equipment-for-handling-fdgal
https://www.benchchem.com/product/b043579#personal-protective-equipment-for-handling-fdgal
https://www.benchchem.com/product/b043579#personal-protective-equipment-for-handling-fdgal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

